Cas no 159448-55-2 (Benzoic acid,2-(5-methyl-2-furanyl)-)

• Product Name: Benzoic acid,2-(5-methyl-2-furanyl)-
• CAS No: 159448-55-2
• MF: C₁₂H₁₀O₃
• MW: 202.206003665924
• CID: 133671
• PubChem ID: 4321318
• Update Time: 2025-04-19

Benzoic acid,2-(5-methyl-2-furanyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-(5-methyl-2-furanyl)-
• 2-(5-Methyl-2-furyl)benzoic acid
• 2-(5-METHYLFUR-2-YL)BENZOIC ACID
• AC1N8MWC
• AG-E-08784
• CTK4D0082
• OR7549
• SureCN8791374
• AKOS BAR-1830
• RARECHEM AL BO 2312
• 159448-55-2
• Benzoic acid, 2-(5-methyl-2-furanyl)-
• DTXSID60401897
• BB 0224081
• AKOS004117006
• SCHEMBL8791374
• 2-(5-methylfuran-2-yl)benzoic acid

• Inchi： 1S/C12H10O3/c1-8-6-7-11(15-8)9-4-2-3-5-10(9)12(13)14/h2-7H,1H3,(H,13,14)
• InChI Key： NZZBFUOEILKXDN-UHFFFAOYSA-N
• SMILES： O1C(C)=CC=C1C1C=CC=CC=1C(=O)O

Computed Properties

• Exact Mass: 202.063
• Monoisotopic Mass: 202.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.4A^2
• XLogP3: 2.6

Experimental Properties

• Density: 1.215
• Boiling Point: 315.2°Cat760mmHg
• Flash Point: 144.4°C
• Refractive Index: 1.574
• PSA: 50.44

Benzoic acid,2-(5-methyl-2-furanyl)- Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：